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Compound of Interest

4,5-Dibromo-1-methyl-1H-1,2,3-
Compound Name:
triazole

Cat. No.: B2624000

An In-Depth Technical Guide to 4,5-Dibromo-1-methyl-1H-1,2,3-triazole

For the attention of researchers, scientists, and professionals in drug development, this guide
provides a comprehensive technical overview of 4,5-Dibromo-1-methyl-1H-1,2,3-triazole, a
key heterocyclic building block. This document delves into its chemical identity, synthesis,
reactivity, and safety protocols, offering insights grounded in established scientific literature and
supplier data.

Core Chemical Identity

4,5-Dibromo-1-methyl-1H-1,2,3-triazole is a halogenated heterocyclic compound recognized
for its utility as a versatile intermediate in organic synthesis. Its structure, featuring a
methylated triazole ring with two reactive bromine atoms, makes it a valuable precursor for
creating more complex molecular architectures.

The definitive identifier for this compound is its CAS (Chemical Abstracts Service) number:
25537-64-8[1][2][3]1[4][5].

Physicochemical and Structural Data

A summary of the key properties of 4,5-Dibromo-1-methyl-1H-1,2,3-triazole is presented
below.
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Property Value Source(s)

CAS Number 25537-64-8 [1][21[3]

Molecular Formula CsHsBra2Ns [1]12]

Molecular Weight 240.88 g/mol [2][6]

IUPAC Name 4,5-dibr.omo-1-methyl-1H- (2]
1,2,3-triazole

SMILES CN1N=NC(Br)=C1Br [1]

MDL Number MFCD00499501 [1]

Synthesis and Purification: A Validated Protocol

The synthesis of 4,5-Dibromo-1-methyl-1H-1,2,3-triazole is typically achieved through the N-
methylation of its precursor, 4,5-Dibromo-1H-1,2,3-triazole (CAS No: 15294-81-2)[7][8][9][10].
The choice of a methylating agent and base is critical for achieving a high yield and
regioselectivity. lodomethane is a commonly used methylating agent due to its high reactivity.

Experimental Protocol: N-Methylation of 4,5-Dibromo-
1H-1,2,3-triazole

This protocol is based on established methodologies for the N-alkylation of triazoles[11].
Step 1: Reactant Preparation

e Dissolve 10.0 g (44.1 mmol) of 4,5-dibromo-2H-1,2,3-triazole in 90 mL of tetrahydrofuran
(THF) in a reaction vessel.

e Add 6.1 g (44.2 mmol) of potassium carbonate, which serves as the base to deprotonate the
triazole nitrogen.

e Cool the resulting mixture to -10 °C using an appropriate cooling bath. This is done to control
the exothermic nature of the reaction.

Step 2: Methylation
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e Slowly add 7.5 g (53 mmol) of iodomethane to the cooled reaction mixture.

¢ Allow the system to warm to 35-40 °C and continue stirring. The reaction progress should be
monitored (e.g., by TLC) until the starting material is consumed.

Step 3: Work-up and Isolation

Quench the reaction by adding 50 mL of water.

Remove the THF by distillation under reduced pressure.

Extract the aqueous residue with methyl tert-butyl ether.

Dry the combined organic phases over anhydrous magnesium sulfate.

Step 4: Purification

Concentrate the dried organic phase under reduced pressure to obtain a residual solid.

Add 10 mL of methyl tert-butyl ether to the solid, followed by the slow, dropwise addition of
70 mL of hexane to induce precipitation.

Stir the resulting slurry for 1-2 hours at room temperature.

Collect the solid product by filtration to yield pure 4,5-dibromo-1-methyl-1H-1,2,3-
triazole[11]. A yield of approximately 57% can be expected[11].

The synthesis workflow is illustrated in the diagram below.
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Synthesis workflow for 4,5-Dibromo-1-methyl-1H-1,2,3-triazole.
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Chemical Reactivity and Applications in Drug
Development

The synthetic utility of 4,5-Dibromo-1-methyl-1H-1,2,3-triazole stems from the two bromine
atoms on the triazole core. These atoms are excellent leaving groups, making the compound
an ideal precursor for a variety of metal-catalyzed cross-coupling reactions. This versatility
allows for the strategic introduction of diverse functional groups, enabling the rapid synthesis of
compound libraries for screening in drug discovery and agrochemical research[12].

The unmethylated parent compound, 4,5-Dibromo-1H-1,2,3-triazole, is noted for its applications
in:

o Pharmaceutical Development: Serving as a scaffold for synthesizing biologically active
compounds[7][12].

» Agricultural Chemistry: Used in the development of potent fungicides[7].
» Material Science: Employed in creating polymers with enhanced properties[7].

The methylated derivative shares this potential as a versatile building block, where the methyl
group at the N1 position provides specific steric and electronic properties to the final molecules.
The reactive bromine sites at the C4 and C5 positions are amenable to reactions such as
Suzuki, Stille, and Buchwald-Hartwig aminations.

The general reactivity for functionalization is depicted below.
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General reactivity of the dibromotriazole core.

Safety, Handling, and Storage

As a halogenated organic compound, 4,5-Dibromo-1-methyl-1H-1,2,3-triazole requires
careful handling. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides the following hazard statements[2]:

e H302: Harmful if swallowed[2].
e H315: Causes skin irritation[2][9].
e H319: Causes serious eye irritation[2][9].

o H335: May cause respiratory irritation[2].

Mandatory Safety Protocols

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN
166 or NIOSH standards)[13][14].
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» Skin Protection: Use impervious, flame-resistant clothing and handle with chemical-resistant
gloves (inspected before use)[13][15].

» Respiratory Protection: If ventilation is inadequate or if dust/aerosols are generated, use a
NIOSH/MSHA-approved respirator[14][16].

Handling and Storage:

Handle in a well-ventilated area or under a chemical fume hood[15][16].

Avoid the formation of dust and aerosols[15].

Keep away from heat, sparks, and open flames[14][16].

Store in a tightly closed container in a cool, well-ventilated place[14][16].
First Aid Measures:

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison control center or
doctor immediately[13][15].

o On Skin: Take off contaminated clothing immediately. Wash off with soap and plenty of water.
If skin irritation occurs, seek medical attention[13][15].

e In Eyes: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and consult a doctor[13][15].

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention[14][16].

Conclusion

4,5-Dibromo-1-methyl-1H-1,2,3-triazole is a strategically important chemical intermediate. Its
well-defined synthesis, coupled with the high reactivity of its dibrominated triazole core,
provides medicinal chemists and material scientists with a powerful tool for molecular
innovation. Adherence to strict safety protocols is paramount when handling this compound to
mitigate the associated health hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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